Cas no 58096-06-3 (1-chloro-3-methyl-5H-Pyrido[4,3-b]indole)

• Product Name: 1-chloro-3-methyl-5H-Pyrido[4,3-b]indole
• CAS No: 58096-06-3
• MF: C₁₂H₉ClN₂
• MW: 216.666261434555
• CID: 1114387
• PubChem ID: 12255816
• Update Time: 2025-04-20

1-chloro-3-methyl-5H-Pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-methyl-5H-Pyrido[4,3-b]indole
• DB-354393
• 58096-06-3

• Inchi： 1S/C12H9ClN2/c1-7-6-10-11(12(13)14-7)8-4-2-3-5-9(8)15-10/h2-6,15H,1H3
• InChI Key： PDQROKIHSBVFGK-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C)N=1)NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 216.0454260g/mol
• Monoisotopic Mass: 216.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7Ų